Cas no 1806733-09-4 (3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806733-09-4
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4828682
• Update Time: 2025-05-28

3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F3NO4/c1-15-7-5(14)2-6(4(3-13)12-7)16-8(9,10)11/h2-3,14H,1H3
• InChI Key： VPOQDJQPYXPKIL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(N=C1C=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.8
• Topological Polar Surface Area: 68.6

Additional information on 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

Research Brief on 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1806733-09-4)

3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1806733-09-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and aldehyde functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases.

The synthesis and characterization of 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde have been detailed in several recent publications. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated its utility as a building block for the development of small-molecule inhibitors of protein kinases. The aldehyde moiety of this compound allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Researchers have also highlighted its stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic applications, 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde has been investigated for its intrinsic biological activity. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported its moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory pathways. These findings suggest potential anti-inflammatory applications, though further in vivo studies are required to validate its efficacy and safety profile.

The compound's unique chemical structure, featuring both electron-withdrawing (trifluoromethoxy) and electron-donating (hydroxy and methoxy) groups, contributes to its reactivity and interaction with biological targets. Computational modeling studies have predicted favorable binding affinities for certain G-protein-coupled receptors (GPCRs), opening avenues for its use in central nervous system (CNS) drug development. However, challenges such as metabolic stability and blood-brain barrier permeability remain to be addressed in future research.

Industry reports indicate growing interest in 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde as a scaffold for fragment-based drug design. Its modular structure allows for strategic modifications to optimize pharmacokinetic properties. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications such as Parkinson's disease and chronic pain.

In conclusion, 3-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1806733-09-4) represents a versatile and promising chemical entity in medicinal chemistry. Ongoing research aims to elucidate its full therapeutic potential while addressing current limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings into clinically relevant applications.